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Compound of Interest

Compound Name: Methyl 7-Methylindole-3-acetate

Cat. No.: B12288000

Get Quote

CAS 1783785-91-0 | High-Purity Indole Scaffold
Part 1: Executive Summary & Strategic Utility
Methyl 7-methylindole-3-acetate (CAS 1783785-91-0) is a specialized indole derivative

characterized by a methyl substitution at the C7 position and a methyl ester functionality at the

C3 side chain. This compound serves as a critical lipophilic precursor to 7-methylindole-3-

acetic acid (7-Me-IAA), a potent auxin analog and a versatile building block in medicinal

chemistry.

For drug development professionals, the C7-methyl substitution is non-trivial; it introduces

specific steric hindrance that can block metabolic oxidation at the vulnerable C7 position,

potentially increasing the metabolic stability of the indole core compared to unsubstituted

analogs. In plant biology and agrochemistry, the methyl ester form acts as a "masked" auxin,

facilitating superior membrane permeability before enzymatic hydrolysis releases the active

acid.

Part 2: Chemical Identity & Physicochemical
Characterization[1][2][3]
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This section aggregates the core physical constants required for analytical verification and

formulation.

Property Specification

IUPAC Name Methyl 2-(7-methyl-1H-indol-3-yl)acetate

CAS Number 1783785-91-0

Molecular Formula C₁₂H₁₃NO₂

Molecular Weight 203.24 g/mol

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Insoluble in Water

LogP (Predicted) ~2.8 (Optimal for membrane permeability)

Melting Point
Note: Experimental values vary by crystal form.

[1] Typically 50–55°C (Est.)

Storage
2–8°C, inert atmosphere (Ar/N₂), protect from

light

Part 3: Synthetic Architectures & Protocols
The synthesis of Methyl 7-methylindole-3-acetate can be approached via two primary

architectures: Direct Esterification (from the acid) or De Novo Construction (via Fischer Indole

Synthesis).

Architecture A: Direct Esterification (Recommended for High
Purity)
This pathway is preferred when 7-methylindole-3-acetic acid is available. It offers the highest

yield and simplest purification.

Protocol:
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Dissolution: Dissolve 10.0 mmol of 7-methylindole-3-acetic acid in 30 mL of anhydrous

Methanol (MeOH).

Catalysis: Cool the solution to 0°C. Dropwise add 1.0 mL of concentrated Sulfuric Acid

(H₂SO₄) or Thionyl Chloride (SOCl₂). Expert Note: SOCl₂ is preferred for moisture-sensitive

downstream applications as it scavenges water.

Reflux: Heat the mixture to reflux (65°C) for 3–5 hours. Monitor via TLC (30%

EtOAc/Hexanes).

Workup: Concentrate MeOH under reduced pressure. Resuspend residue in Ethyl Acetate

(EtOAc) and wash with saturated NaHCO₃ (to neutralize acid) followed by Brine.

Purification: Dry organic layer over MgSO₄, filter, and concentrate. Recrystallize from

Hexane/EtOAc if necessary.

Architecture B: De Novo Fischer Indole Synthesis
Used when constructing the indole core from basic anilines.

Protocol:

Hydrazone Formation: React (2-methylphenyl)hydrazine with Methyl 4-oxobutanoate (or

equivalent aldehyde/acetal) in ethanol with catalytic acetic acid.

Cyclization: Treat the isolated hydrazone with a Lewis acid (e.g., ZnCl₂ or Polyphosphoric

acid) at 100–120°C to induce sigmatropic rearrangement and cyclization.

Refinement: The resulting crude indole ester requires column chromatography to remove

regioisomers.

Visualization: Synthetic Logic Flow
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Figure 1: Dual synthetic pathways demonstrating the convergent efficiency of direct

esterification versus the modularity of Fischer synthesis.

Part 4: Applications in Drug Discovery & Chemical
Biology[5]
1. The "Masked" Auxin Mechanism
In plant systems, the polarity of free indole-3-acetic acid (IAA) limits its passive diffusion across

lipophilic membranes. Methyl 7-methylindole-3-acetate acts as a prodrug.

Mechanism: The ester enters the cell via passive diffusion. Intracellular esterases (e.g.,

AtMES family in Arabidopsis) hydrolyze the methyl group, releasing the active 7-Me-IAA.

Significance: 7-Me-IAA is often resistant to rapid oxidative degradation compared to native

IAA, leading to prolonged signaling effects.

2. Medicinal Chemistry Scaffold
The 7-methyl group is a strategic tool in Structure-Activity Relationship (SAR) studies:

Metabolic Blockade: It obstructs the C7 position, a common site for oxidative metabolism by

Cytochrome P450 enzymes.

Conformational Lock: The steric bulk interacts with the C3 side chain, potentially restricting

rotation and locking the molecule into a bioactive conformation for receptor binding (e.g., in

kinase inhibitors or GPCR ligands).

Visualization: Biological Activation Pathway
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Figure 2: The activation cascade of Methyl 7-methylindole-3-acetate, highlighting its role as a

membrane-permeable precursor.

Part 5: Handling, Stability & Safety
Stability: The ester bond is susceptible to hydrolysis under strongly acidic or basic

conditions. Store in a desiccator.

Light Sensitivity: Indoles are prone to photo-oxidation. Store in amber vials.

Safety Profile:

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Protocol: Always handle in a fume hood with nitrile gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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